Cas no 1946812-63-0 (tert-butyl 5-[(3-amino-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylate)

• Product Name: tert-butyl 5-[(3-amino-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylate
• CAS No: 1946812-63-0
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 5918528
• PubChem ID: 125725814
• Update Time: 2025-10-05

tert-butyl 5-[(3-amino-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1946812-63-0
• tert-butyl 5-[(3-amino-1H-pyrazol-1-yl)methyl]thiophene-2-carboxylate
• EN300-22088066

• Inchi： 1S/C13H17N3O2S/c1-13(2,3)18-12(17)10-5-4-9(19-10)8-16-7-6-11(14)15-16/h4-7H,8H2,1-3H3,(H2,14,15)
• InChI Key： XWGOSUJCGSFBRY-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CN1C=CC(N)=N1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.4Ų